Janex-1
Janex-1
Janus kinase 3 (JAK3) is a cytoplasmic protein tyrosine kinase that functions in the initiation of cytokine-triggered signal transduction by catalyzing the phosphorylation of signal transduction and activators of transcription (STATs). JAK3 is abundantly expressed in normal lymphoid cells as well as human lymphoblastic and myeloblastic leukemia cells. WHI-P131 selectively inhibits the tyrosine kinase activity of JAK3 with an IC50 value of 78 µM without affecting the enzymatic activity of JAK1, JAK2, or other protein tyrosine kinases (IC50 ≥350 µM). WHI-P131 induces apoptosis in JAK3-expressing human leukemia cell lines NALM-6 and LC1;19, but not in melanoma or squamous carcinoma cell lines.
WHI-P131, also known as Janex 1, is a potent and selective Janus kinase 3 inhibitor with an IC50 value of 78 µM. WHI-P131 inhibits human glioblastoma cell adhesion and invasion. WHI-P131 prevents graft-versus-host disease but spares the graft-versus-leukemia function of the bone marrow allografts in a murine bone marrow transplantation model.
WHI-P131, also known as Janex 1, is a potent and selective Janus kinase 3 inhibitor with an IC50 value of 78 µM. WHI-P131 inhibits human glioblastoma cell adhesion and invasion. WHI-P131 prevents graft-versus-host disease but spares the graft-versus-leukemia function of the bone marrow allografts in a murine bone marrow transplantation model.
Brand Name:
Vulcanchem
CAS No.:
202475-60-3
VCID:
VC0547157
InChI:
InChI=1S/C16H15N3O3/c1-21-14-7-12-13(8-15(14)22-2)17-9-18-16(12)19-10-3-5-11(20)6-4-10/h3-9,20H,1-2H3,(H,17,18,19)
SMILES:
COC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC=C(C=C3)O)OC
Molecular Formula:
C16H15N3O3
Molecular Weight:
297.31 g/mol
Janex-1
CAS No.: 202475-60-3
Cat. No.: VC0547157
Molecular Formula: C16H15N3O3
Molecular Weight: 297.31 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Janus kinase 3 (JAK3) is a cytoplasmic protein tyrosine kinase that functions in the initiation of cytokine-triggered signal transduction by catalyzing the phosphorylation of signal transduction and activators of transcription (STATs). JAK3 is abundantly expressed in normal lymphoid cells as well as human lymphoblastic and myeloblastic leukemia cells. WHI-P131 selectively inhibits the tyrosine kinase activity of JAK3 with an IC50 value of 78 µM without affecting the enzymatic activity of JAK1, JAK2, or other protein tyrosine kinases (IC50 ≥350 µM). WHI-P131 induces apoptosis in JAK3-expressing human leukemia cell lines NALM-6 and LC1;19, but not in melanoma or squamous carcinoma cell lines. WHI-P131, also known as Janex 1, is a potent and selective Janus kinase 3 inhibitor with an IC50 value of 78 µM. WHI-P131 inhibits human glioblastoma cell adhesion and invasion. WHI-P131 prevents graft-versus-host disease but spares the graft-versus-leukemia function of the bone marrow allografts in a murine bone marrow transplantation model. |
|---|---|
| CAS No. | 202475-60-3 |
| Molecular Formula | C16H15N3O3 |
| Molecular Weight | 297.31 g/mol |
| IUPAC Name | 4-[(6,7-dimethoxyquinazolin-4-yl)amino]phenol |
| Standard InChI | InChI=1S/C16H15N3O3/c1-21-14-7-12-13(8-15(14)22-2)17-9-18-16(12)19-10-3-5-11(20)6-4-10/h3-9,20H,1-2H3,(H,17,18,19) |
| Standard InChI Key | HOZUXBLMYUPGPZ-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC=C(C=C3)O)OC |
| Canonical SMILES | COC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC=C(C=C3)O)OC |
| Appearance | White to off-white crystalline powder. |
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